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Compound of Interest

Compound Name: 4-(4-Nitrobenzyl)morpholine

Cat. No.: B1269181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(4-Nitrobenzyl)morpholine, a

key intermediate in organic synthesis with significant potential in the development of

pharmaceuticals and agrochemicals. This document outlines its chemical and physical

properties, provides detailed experimental protocols for its synthesis and analysis, and

illustrates its role as a versatile building block for more complex molecules.

Core Physicochemical Data
The essential quantitative data for 4-(4-Nitrobenzyl)morpholine and its closely related

analogue, 4-(4-Nitrophenyl)morpholine, are summarized below. This allows for a clear

comparison of their fundamental properties.

Property
4-(4-
Nitrobenzyl)morpholine

4-(4-
Nitrophenyl)morpholine

Molecular Weight 222.24 g/mol [1] 208.22 g/mol [2]

Molecular Formula C₁₁H₁₄N₂O₃[1] C₁₀H₁₂N₂O₃[2]

Melting Point 79.6-80°C 151 - 155 °C

Boiling Point 349.4°C Not specified

CAS Number 6425-46-3 10389-51-2
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Role in Synthetic Chemistry
4-(4-Nitrobenzyl)morpholine and its derivatives are valuable intermediates, particularly in the

synthesis of bioactive compounds. The presence of the morpholine ring and the nitrobenzyl

group allows for further functionalization, making it a crucial component in the construction of

complex molecular architectures. Derivatives of 4-(4-nitrobenzyl)morpholine have been

investigated for their potential anticancer activity.[1] The related compound, 4-(4-

nitrophenyl)morpholine, is a key intermediate in the synthesis of the anticoagulant drug

Rivaroxaban.[3]

The general workflow for the utilization of these compounds in synthetic chemistry is depicted

below.
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Synthetic utility of 4-(4-nitrophenyl)morpholine.

Experimental Protocols
Synthesis of 4-(4-Nitrophenyl)morpholine
A common and efficient method for the synthesis of 4-(4-nitrophenyl)morpholine is through the

condensation of 4-chloronitrobenzene with morpholine.[3]

Materials:

4-chloronitrobenzene

Morpholine

Solvent (e.g., Dimethylformamide)

Base (optional, depending on the specific protocol)

Procedure:

In a reaction vessel, dissolve 4-chloronitrobenzene in a suitable solvent such as

dimethylformamide.

Add morpholine to the solution. An excess of morpholine can be used to act as both a

reactant and a base.

Heat the reaction mixture to a temperature between 90-95°C.

Maintain the temperature and stir the mixture for several hours until the reaction is complete,

which can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture and precipitate the product by adding water.

Filter the solid product, wash it with water, and dry it under a vacuum to obtain 4-(4-

nitrophenyl)morpholine.

The synthesis workflow can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1269181?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3099983/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3344165/
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.0c00299
https://www.benchchem.com/product/b1269181#4-4-nitrobenzyl-morpholine-molecular-weight
https://www.benchchem.com/product/b1269181#4-4-nitrobenzyl-morpholine-molecular-weight
https://www.benchchem.com/product/b1269181#4-4-nitrobenzyl-morpholine-molecular-weight
https://www.benchchem.com/product/b1269181#4-4-nitrobenzyl-morpholine-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1269181?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

